(4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride
Overview
Description
(4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride, also known as IMBA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
(4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has been investigated as a potential therapeutic agent for various diseases, including cancer, Alzheimer's disease, and depression. In organic synthesis, (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has been used as a building block for the synthesis of other compounds. In material science, (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has been studied for its potential applications in the development of new materials.
Mechanism of Action
The exact mechanism of action of (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride is not fully understood. However, it has been suggested that (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride may act as a monoamine oxidase inhibitor, which could potentially increase the levels of neurotransmitters in the brain. (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has also been shown to have antioxidant properties, which could contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
(4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride can inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. In vivo studies have shown that (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride can reduce the symptoms of depression and anxiety, and improve memory and learning in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride in lab experiments is its high yield synthesis method. Additionally, (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride is relatively stable and can be easily stored. However, one limitation of using (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride is its potential toxicity, which could limit its use in certain experiments.
Future Directions
There are several future directions for research on (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride. One potential area of study is the development of (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride-based therapeutics for the treatment of various diseases. Another area of research could be the synthesis of new compounds using (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride as a building block. Additionally, further studies could be conducted to investigate the potential side effects and toxicity of (4-isopropylbenzyl)(4-methoxybenzyl)amine hydrochloride.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-1-(4-propan-2-ylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO.ClH/c1-14(2)17-8-4-15(5-9-17)12-19-13-16-6-10-18(20-3)11-7-16;/h4-11,14,19H,12-13H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEYRTPVJIUXBSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CNCC2=CC=C(C=C2)OC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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